Cas no 31076-39-8 (4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-6-methyl-, (2R,3R)-)

• Product Name: 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-6-methyl-, (2R,3R)-
• CAS No: 31076-39-8
• MF: C₁₆H₁₄O₇
• MW: 318.278165340424
• CID: 312362
• PubChem ID: 182026
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-6-methyl-, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-6-methyl-, (2R,3R)-
• Cedeodarin
• 6-Methyldihydroquercetin
• [ "" ]
• AKOS040761475
• FS-9443
• CS-0023843
• (2R,3R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-6-methyl-2,3-dihydrochromen-4-one
• SCHEMBL17157085
• Flavanone, 3,3',4',5,7-pentahydroxy-6-methyl-
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-6-methyl-, (2R,3R)-
• CHEMBL4471098
• HY-N3560
• 31076-39-8
• 3,5,7,3',4'-Pentahydroxy-6-methylflavanone
• 6-Methoxytaxifolin
• SCHEMBL20450287
• C09770
• (2R,3R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-6-methoxy-2,3-dihydro-4H-1-benzopyran-4-one
• DTXSID70953175
• Q27105583
• (2R,3R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-6-methoxy-2,3-dihydrochromen-4-one
• CHEBI:2213
• AC1L9CS8
• 2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxy-6-methoxy-2,3-dihydro-4H-1-benzopyran-4-one
• (2R,3R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-6-methoxy-chroman-4-one
• DA-62172

• Inchi： 1S/C16H14O7/c1-6-9(18)5-11-12(13(6)20)14(21)15(22)16(23-11)7-2-3-8(17)10(19)4-7/h2-5,15-20,22H,1H3/t15-,16+/m0/s1
• InChI Key： KPCWWZLBHGSXPW-JKSUJKDBSA-N
• SMILES： O1C2C=C(C(C)=C(C=2C([C@@H]([C@H]1C1C=CC(=C(C=1)O)O)O)=O)O)O

Computed Properties

• Exact Mass: 318.07400
• Monoisotopic Mass: 318.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127A^2
• XLogP3: 1.8

Experimental Properties

• Color/Form: Powder
• Density: 1.632
• Boiling Point: 692.9°C at 760 mmHg
• Flash Point: 262.6°C
• Refractive Index: 1.739
• PSA: 127.45000
• LogP: 1.49470
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-6-methyl-, (2R,3R)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavanones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone